Cas no 1506432-24-1 (Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-)
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-
-
- MDL: MFCD24926328
- Inchi: 1S/C12H9BrF3NS/c1-6-4-10(18-11(6)13)8-3-2-7(17)5-9(8)12(14,15)16/h2-5H,17H2,1H3
- InChI Key: AIPHEZSFDSQBEM-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(C2SC(Br)=C(C)C=2)C(C(F)(F)F)=C1
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D656121-500mg |
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- |
1506432-24-1 | 95% | 500mg |
$645 | 2024-08-03 | |
| eNovation Chemicals LLC | D656121-1g |
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- |
1506432-24-1 | 95% | 1g |
$965 | 2024-08-03 | |
| eNovation Chemicals LLC | D656121-500mg |
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- |
1506432-24-1 | 95% | 500mg |
$645 | 2025-02-27 | |
| eNovation Chemicals LLC | D656121-1g |
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- |
1506432-24-1 | 95% | 1g |
$965 | 2025-02-27 | |
| eNovation Chemicals LLC | D656121-1g |
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- |
1506432-24-1 | 95% | 1g |
$965 | 2025-02-18 | |
| eNovation Chemicals LLC | D656121-500mg |
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- |
1506432-24-1 | 95% | 500mg |
$645 | 2025-02-18 |
Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-
Recent Advances in the Study of Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- (CAS: 1506432-24-1)
The compound Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-, with the CAS number 1506432-24-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a brominated thienyl group and a trifluoromethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug discovery and development.
One of the key areas of research has been the synthesis and optimization of 1506432-24-1. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the bromo and trifluoromethyl groups, achieving a high degree of regioselectivity. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.
Pharmacological investigations have revealed that 1506432-24-1 exhibits potent inhibitory activity against specific kinase targets involved in inflammatory and oncogenic pathways. In vitro assays demonstrated its efficacy in suppressing the proliferation of cancer cell lines, particularly those associated with solid tumors. Additionally, the compound's pharmacokinetic profile, including its metabolic stability and bioavailability, has been evaluated in animal models, showing favorable results for oral administration. These findings suggest its potential as a lead compound for developing new anticancer agents.
Another significant aspect of recent research is the exploration of 1506432-24-1's mechanism of action. Structural-activity relationship (SAR) studies have identified the trifluoromethyl group as a critical moiety for binding affinity and selectivity. Molecular docking simulations have further elucidated its interactions with target proteins, providing insights for the design of derivatives with enhanced therapeutic properties. These computational studies are complemented by experimental data, reinforcing the compound's potential as a versatile scaffold for drug design.
In conclusion, the latest research on Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)- (1506432-24-1) highlights its multifaceted potential in pharmaceutical applications. From improved synthetic methodologies to promising pharmacological profiles and mechanistic insights, this compound represents a valuable candidate for further investigation. Future studies are expected to focus on optimizing its derivatives and advancing it through preclinical development, paving the way for potential clinical trials.
1506432-24-1 (Benzenamine, 4-(5-bromo-4-methyl-2-thienyl)-3-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)